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Compound of Interest

Compound Name: 11-Hydroxygelsenicine

Cat. No.: B14853802

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals in the fields of organic
chemistry, natural product synthesis, and medicinal chemistry.

Abstract: This document provides a comprehensive overview and detailed protocols for the
total synthesis of the complex indole alkaloid, (-)-14-Hydroxygelsenicine. This natural product,
isolated from plants of the Gelsemium genus, exhibits significant neurotoxic properties and
serves as a challenging target for synthetic chemists. This guide details two prominent
synthetic strategies, offering step-by-step experimental procedures, tabulated quantitative data
for key reactions, and visual representations of the synthetic pathways to facilitate
understanding and replication in a laboratory setting.

Introduction

(-)-14-Hydroxygelsenicine is a structurally intricate monoterpenoid indole alkaloid characterized
by a caged, polycyclic framework. Its total synthesis represents a significant challenge and a
benchmark for the development of new synthetic methodologies. This document outlines two
successful and distinct approaches to the asymmetric total synthesis of this natural product,
providing researchers with the necessary information to understand and potentially apply these
strategies in their own work.

Synthetic Strategies Overview
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Two primary strategies for the total synthesis of (-)-14-Hydroxygelsenicine are presented:

o Convergent Strategy via Intramolecular Aza-Michael Addition and Oxymercuration-
Hydroxylation: This approach, pioneered by Saito, Kogure, Kitajima, and Takayama, features
the facile construction of a 7-azabicyclo[4.2.1]nonane skeleton and an
oxabicyclo[3.2.2]nonane ring core.[1][2]

o Unified Strategy via a Versatile Enal Intermediate: Developed by Harada, Shimokawa, and
Fukuyama, this strategy allows for the divergent synthesis of several gelsedine-type
alkaloids, including (-)-14-Hydroxygelsenicine, from a common intermediate.

Strategy 1: Convergent Synthesis via Intramolecular
Aza-Michael Addition and Oxymercuration-
Hydroxylation

This synthetic route focuses on the strategic formation of key bicyclic systems inherent to the
structure of (-)-14-Hydroxygelsenicine.

Overall Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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